N-(4-Fluorophenyl) 4-boronobenzenesulfonamide
Overview
Description
Scientific Research Applications
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Synthesis of Polymer Materials : This compound has been used in the synthesis of polymer materials. The specific methods of application or experimental procedures are not detailed in the available resources.
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Preparation of Pharmaceuticals : It has been used in the preparation of pharmaceuticals. The specific methods of application or experimental procedures are not detailed in the available resources.
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Synthesis of Other Organosulfonamides : It serves as a starting material for the synthesis of other organosulfonamides. The specific methods of application or experimental procedures are not detailed in the available resources.
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Synthesis of Novel Materials : This compound has been used in the synthesis of novel materials with interesting physical and chemical properties. The specific methods of application or experimental procedures are not detailed in the available resources.
“N-(4-Fluorophenyl) 4-boronobenzenesulfonamide” has been studied extensively in recent years due to its unique properties and potential applications in a variety of scientific fields. Here are some additional applications:
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Biochemistry : This compound has been studied for its potential applications in biochemistry. It is believed to interact with proteins and other molecules in the body. It has been shown to interact with certain enzymes, which may be responsible for its ability to affect biochemical pathways in the body.
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Pharmacology and Medicine : It has also been studied for its potential applications in pharmacology and medicine. It has been shown to interact with certain hormones, which may be responsible for its ability to affect physiological processes in the body.
“N-(4-Fluorophenyl) 4-boronobenzenesulfonamide” has been studied extensively in recent years due to its unique properties and potential applications in a variety of scientific fields. Here are some additional applications:
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Proteomics Research : This compound has been used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is often used in exploring potential treatment targets for diseases .
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Synthesis of Fluorinated Building Blocks : It has been used in the synthesis of fluorinated building blocks. Fluorinated compounds have important applications in the pharmaceutical and agrochemical industries due to their unique properties.
properties
IUPAC Name |
[4-[(4-fluorophenyl)sulfamoyl]phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BFNO4S/c14-10-3-5-11(6-4-10)15-20(18,19)12-7-1-9(2-8-12)13(16)17/h1-8,15-17H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFWQIJUPTCPQPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BFNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40660309 |
Source
|
| Record name | {4-[(4-Fluorophenyl)sulfamoyl]phenyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40660309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Fluorophenyl) 4-boronobenzenesulfonamide | |
CAS RN |
957121-13-0 |
Source
|
| Record name | {4-[(4-Fluorophenyl)sulfamoyl]phenyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40660309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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